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Compound of Interest

Compound Name: Diethylene glycol divinyl ether

Cat. No.: B1630515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of Diethylene Glycol Divinyl Ether
(DEGDVE), a versatile monomer with the CAS number 764-99-8. DEGDVE is a colorless,

viscous liquid primarily utilized as a reactive diluent and crosslinking agent in the formulation of

polymers and resins.[1] Its bifunctional nature, owing to the two vinyl ether groups, allows for

rapid polymerization, making it a critical component in applications such as UV-curable

coatings, inks, adhesives, and sealants.[2] This document details the physicochemical

properties, synthesis, polymerization mechanisms, key applications, and safety and handling

protocols for DEGDVE, serving as a comprehensive resource for professionals in research,

development, and formulation.

Physicochemical Properties
Diethylene glycol divinyl ether is characterized by its low volatility and high boiling point,

which enhances its stability during chemical reactions.[1] It is soluble in many organic solvents

and exhibits limited solubility in water.[2] A summary of its key quantitative properties is

presented in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1630515?utm_src=pdf-interest
https://www.benchchem.com/product/b1630515?utm_src=pdf-body
https://www.researchgate.net/figure/The-vinyl-ether-hydrolysis-mechanism-of-diethylene-glycol-cleavage-into-ethylene-glycol_fig3_14352327
https://www.chemicalbook.com/article/the-synthesis-method-of-diethylene-glycol-vinyl-ethers.htm
https://www.benchchem.com/product/b1630515?utm_src=pdf-body
https://www.researchgate.net/figure/The-vinyl-ether-hydrolysis-mechanism-of-diethylene-glycol-cleavage-into-ethylene-glycol_fig3_14352327
https://www.chemicalbook.com/article/the-synthesis-method-of-diethylene-glycol-vinyl-ethers.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₈H₁₄O₃ [3]

Molecular Weight 158.19 g/mol [4]

CAS Number 764-99-8 [1]

Appearance
Colorless to pale yellow, clear

liquid
[5]

Boiling Point 198-199 °C (at 1013.25 hPa) [6][7]

Melting Point -21 °C [5]

Density 0.968 g/mL (at 25 °C) [6][7]

Refractive Index (n20/D) 1.446 [6]

Flash Point 71 °C (closed cup) [6][8]

Vapor Pressure 0.17 hPa (at 20 °C)

Water Solubility 14 g/L (at 20 °C)

log Pow 1.8 (at 23 °C)

Synthesis
The industrial synthesis of diethylene glycol divinyl ether is primarily achieved through the

base-catalyzed reaction of diethylene glycol with acetylene.[2][9] This process, known as

vinylation, is typically conducted under elevated temperature and pressure.

Synthesis Reaction Workflow
The following diagram illustrates the general workflow for the synthesis of DEGDVE.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chemicalbook.com/SpectrumEN_929-37-3_IR1.htm
https://spectrabase.com/spectrum/tsgr2hVP21
https://www.researchgate.net/figure/The-vinyl-ether-hydrolysis-mechanism-of-diethylene-glycol-cleavage-into-ethylene-glycol_fig3_14352327
https://www.chemicalbook.com/SpectrumEN_929-37-3_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_764-99-8_HNMR.htm
https://patents.google.com/patent/US8946487B2/en
https://www.chemicalbook.com/SpectrumEN_929-37-3_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_764-99-8_HNMR.htm
https://patents.google.com/patent/US8946487B2/en
https://m.chemicalbook.com/SpectrumEN_764-99-8_HNMR.htm
https://m.chemicalbook.com/SpectrumEN_764-99-8_HNMR.htm
https://wap.guidechem.com/encyclopedia/diethylene-glycol-divinyl-ethe-dic6829.html
https://www.benchchem.com/product/b1630515?utm_src=pdf-body
https://www.chemicalbook.com/article/the-synthesis-method-of-diethylene-glycol-vinyl-ethers.htm
https://www.chemicalbook.com/synthesis/diethylene-glycol-divinyl-ether.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Diethylene Glycol Divinyl Ether
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Diethylene Glycol Divinyl Ether Pure DEGDVE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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